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Compound of Interest

Compound Name: 2-Chloro-4-methyl-5-nitrophenol

CAS No.: 100959-50-0

Cat. No.: B3183575

Get Quote

Executive Summary
2-Chloro-4-methyl-5-nitrophenol (CAS 100959-50-0) is a specialized intermediate often

utilized in the synthesis of agrochemicals and dye precursors.[1][2][3] A critical review of current

chemical literature (including PubChem, Sigma-Aldrich, and AK Scientific databases) reveals a

significant data gap: the melting point (MP) for this specific isomer is frequently listed as "Not

Available" or "Undetermined."[1][2]

This absence of data presents a risk in quality control (QC).[1][2] Without a reference MP, purity

cannot be quickly verified.[1] This guide provides a comparative structural analysis to predict

the expected thermal range and details a self-validating experimental protocol to determine the

MP with high precision.

Chemical Profile & Structural Context[1][4][5][6][7]
[8][9][10][11]
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Parameter Data

IUPAC Name 2-Chloro-4-methyl-5-nitrophenol

CAS Number 100959-50-0

Molecular Formula C₇H₆ClNO₃

Molecular Weight 187.58 g/mol

Physical State Light Yellow Solid (Standard)

Predicted MP Range 105°C – 125°C (See Section 3)

Comparative Isomer Analysis (The "Benchmark")
To estimate the melting point of the target compound, we must analyze its structural isomers.[1]

[2] The position of the nitro (-NO₂) and hydroxyl (-OH) groups significantly influences crystal

lattice energy via hydrogen bonding.[1][2]

Isomer Name Structure Note Melting Point (Lit.)
Thermodynamic
Implication

2-Chloro-5-methyl-4-

nitrophenol
Nitro para to -OH 143-144°C

High symmetry; strong

intermolecular H-

bonding leads to

higher MP.[1][2]

2-Chloro-5-nitrophenol No methyl group 118-123°C

Reference core;

methyl addition

usually alters MP by

±10-20°C.

Target: 2-Chloro-4-

methyl-5-nitrophenol
Nitro meta to -OH Unknown

Meta substitution

disrupts packing

efficiency compared to

para.[1][2] Expect MP

< 143°C.
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Scientific Insight: The target compound has the nitro group in the 5-position (meta to the phenol

hydroxyl).[1][2] Para-nitrophenols typically exhibit the highest melting points due to the

formation of linear hydrogen-bonded chains.[1][2] The meta-nitro configuration in the target

molecule likely induces a "kinked" packing structure, lowering the lattice energy.[1][2]

Therefore, the melting point is predicted to be closer to the 115°C – 125°C range.[1][2]

Experimental Methodology
Since no standard value exists, you must determine it empirically.[1][2] The following protocols

are designed to be self-validating by using the 4-nitro isomer as a control.

Workflow Visualization
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Sample Acquisition
(CAS 100959-50-0)

Purity Verification
(HPLC/TLC >98%)

Vacuum Drying
(40°C, 4h, P2O5)

Select Method

Method A: Capillary
(Ramp 1°C/min)

Method B: DSC
(Endotherm Onset)

Run Control Isomer
(CAS 40130-97-0)

Parallel Run

Compare Control to Lit.
(143-144°C)

Record Target MP
(Onset - Clear Point)

Pass

Click to download full resolution via product page

Figure 1:Decision logic for validating the melting point of an uncharacterized isomer.
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Method A: Capillary Melting Point (Standard)
Best for routine QC and quick verification.[1]

Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours. Solvent

inclusions (water/ethanol) can depress the MP by 5-10°C.[1][2]

Loading: Pack 2-3 mm of the fine powder into a capillary tube. Tap firmly to eliminate air

pockets.[1][2]

The "Fast" Run: Heat rapidly (10°C/min) to find the approximate melting range. Expect

melting around 110°C.[1][2]

The "Precise" Run:

Cool the apparatus to 20°C below the approximate MP.

Ramp heat at 1.0°C/min.

Record T₁ (Onset): First visible liquid droplet.

Record T₂ (Clear Point): Complete liquefaction (meniscus formation).[1]

Validation: Run a standard of Benzoic Acid (MP 122°C) or the 4-nitro isomer (MP 143°C) in a

parallel slot to verify thermometer accuracy.[1][2]

Method B: Differential Scanning Calorimetry (DSC)
Best for thermodynamic precision and purity analysis.[1][2]

Parameters:

Pan: Aluminum (Crimped but vented to prevent pressure buildup from nitro-

decomposition).[1][2]

Atmosphere: Nitrogen purge (50 mL/min).[1]

Ramp Rate: 5°C/min.[1]
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Analysis:

Identify the endothermic peak.[1][2]

The melting point is defined as the extrapolated onset temperature (

), not the peak maximum.[1][2]

Note: If a sharp exothermic peak follows immediately, the compound is decomposing.[1][2]

Do not reuse the sample.

Synthesis & Purification Context
If you are synthesizing this compound, the melting point is your primary indicator of isomeric

purity.[1][2]

Synthesis Route: Typically involves the nitration of 2-chloro-4-methylphenol.[1][2]

Impurity Risk: This reaction often yields a mixture of the 4-nitro (major) and 6-nitro (minor)

isomers alongside the target 5-nitro isomer.[1][2]

Purification Protocol:

Recrystallization: Use Ethanol/Water (80:20).[1] The 4-nitro isomer is less soluble and will

crystallize first.[1][2] The target 5-nitro isomer often remains in the mother liquor or

crystallizes in a second crop.[1][2]

Critical Check: If your MP is 140°C+, you have likely isolated the wrong isomer (the 4-nitro

variant).[1][2] If your MP is broad (e.g., 105-130°C), you have a eutectic mixture of

isomers.[1][2]

Purification Logic Flow
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Crude Nitration Mix Recrystallize
(EtOH/H2O) Filtration

Solid Fraction
(Likely 4-Nitro Isomer)

MP ~143°C
Precipitate

Mother Liquor

Filtrate

Concentrate & Cool Target 5-Nitro Isomer
MP ~115-125°C

Click to download full resolution via product page

Figure 2:Fractional crystallization logic to separate the target 5-nitro isomer from the common

4-nitro byproduct.[1][2]

Safety & Handling
Warning: Nitro-chlorophenols possess specific hazards that dictate handling procedures.

Thermal Instability: Like many polynitro-aromatics, this compound may decompose violently

if heated significantly beyond its melting point.[1][2] Do not heat above 200°C.

Skin Absorption: Phenolic compounds are rapidly absorbed through the skin.[1][2] Wear

nitrile gloves (double-gloving recommended).[1][2]

Incompatibility: Incompatible with strong bases (forms unstable phenolate salts) and strong

oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 873983-83-6|4-Chloro-5-hydroxy-2-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide: Melting Point Characterization of 2-
Chloro-4-methyl-5-nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183575/docs#technical-guide-melting-point-
characterization-of-2-chloro-4-methyl-5-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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